Cas no 2098105-22-5 (2-(3-(Hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-ol)

2-(3-(Hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-ol is a fluorinated pyrrolidine derivative characterized by the presence of both hydroxymethyl and trifluoromethyl functional groups on the pyrrolidine ring. This compound exhibits unique steric and electronic properties due to the trifluoromethyl group, which enhances its lipophilicity and metabolic stability. The dual hydroxyl groups provide versatility for further synthetic modifications, making it a valuable intermediate in pharmaceutical and agrochemical applications. Its structural features contribute to improved binding affinity and selectivity in drug design, particularly for targets requiring fluorinated motifs. The compound's stability under various reaction conditions further underscores its utility in organic synthesis and medicinal chemistry research.
2-(3-(Hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-ol structure
2098105-22-5 structure
Product Name:2-(3-(Hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-ol
CAS No:2098105-22-5
MF:C8H14F3NO2
MW:213.197473049164
CID:5728757
PubChem ID:121203197
Update Time:2025-05-27

2-(3-(Hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • AKOS026711432
    • 2-(3-(hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-ol
    • starbld0010398
    • 2-[3-(hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl]ethanol
    • F1907-7067
    • 2098105-22-5
    • 1-Pyrrolidineethanol, 3-(hydroxymethyl)-3-(trifluoromethyl)-
    • 2-(3-(Hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-ol
    • Inchi: 1S/C8H14F3NO2/c9-8(10,11)7(6-14)1-2-12(5-7)3-4-13/h13-14H,1-6H2
    • InChI Key: SKHGLEHHBVEYMA-UHFFFAOYSA-N
    • SMILES: FC(C1(CO)CN(CCO)CC1)(F)F

Computed Properties

  • Exact Mass: 213.09766318g/mol
  • Monoisotopic Mass: 213.09766318g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 43.7Ų

Experimental Properties

  • Density: 1.292±0.06 g/cm3(Predicted)
  • Boiling Point: 238.0±35.0 °C(Predicted)
  • pka: 14.74±0.10(Predicted)

2-(3-(Hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-ol Pricemore >>

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Additional information on 2-(3-(Hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-ol

Comprehensive Overview of 2-(3-(Hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-ol (CAS No. 2098105-22-5)

2-(3-(Hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-ol (CAS No. 2098105-22-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both hydroxymethyl and trifluoromethyl groups on the pyrrolidine ring makes this molecule a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to modulate solubility, stability, and binding affinity.

In recent years, the demand for fluorinated compounds like 2-(3-(Hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-ol has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in the development of next-generation therapeutics, especially in oncology and CNS disorders. The compound’s CAS No. 2098105-22-5 is frequently searched in academic and industrial databases, reflecting its growing relevance in synthetic chemistry. Moreover, its dual functional groups (hydroxyl and trifluoromethyl) enable diverse derivatization pathways, aligning with the trend toward modular drug design.

The synthesis of 2-(3-(Hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-ol often involves multi-step reactions, including asymmetric catalysis to achieve high enantiopurity—a key requirement for pharmaceutical applications. Recent advancements in green chemistry have also explored eco-friendly routes to produce this compound, addressing the industry’s shift toward sustainable practices. Analysts note that queries like “pyrrolidine derivatives in drug discovery” and “trifluoromethyl group applications” are trending, underscoring the compound’s intersection with cutting-edge research themes.

Beyond pharmaceuticals, CAS No. 2098105-22-5 has potential in agrochemicals, where fluorinated motifs improve pesticide efficacy and environmental persistence. Its hydroxymethyl moiety further allows conjugation with other bioactive fragments, a strategy leveraged in precision agriculture. As regulatory bodies emphasize safer chemicals, this compound’s balanced properties position it as a candidate for developing low-toxicity formulations.

In material science, the incorporation of 2-(3-(Hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-ol into polymers enhances thermal stability and hydrophobicity, traits vital for coatings and electronic materials. Searches for “fluorinated pyrrolidines in materials” highlight this niche application. The compound’s adaptability across disciplines exemplifies the convergence of chemistry and innovation, making it a focal point for R&D investment.

To summarize, 2-(3-(Hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-ol (CAS No. 2098105-22-5) embodies the synergy of structural ingenuity and functional diversity. Its relevance to drug development, sustainable chemistry, and advanced materials ensures its prominence in scientific discourse, resonating with both academic and industrial stakeholders.

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